Cas no 1824533-77-8 (2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid)

• Product Name: 2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid
• CAS No: 1824533-77-8
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD24482596
• CID: 5191977
• PubChem ID: 13041625
• Update Time: 2026-03-05

2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid

• MDL： MFCD24482596
• Inchi： 1S/C11H18O4/c1-10(2,3)15-9(14)7-6(8(12)13)11(7,4)5/h6-7H,1-5H3,(H,12,13)
• InChI Key： ZMRUBTHTKGPVHS-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)C(C)(C)C1C(O)=O

Additional information on 2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid (CAS No. 1824533-77-8)

2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid (CAS No. 1824533-77-8) is a specialized cyclopropane derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and ester functional group, has garnered attention for its potential in drug development and agrochemical formulations. Its molecular structure, featuring a carboxylic acid moiety and a tert-butyl ester, makes it a versatile intermediate for further chemical modifications.

The synthesis of 2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid often involves multi-step organic reactions, including cyclopropanation and esterification. Researchers have explored its utility in constructing complex molecules, particularly in the field of medicinal chemistry, where cyclopropane-containing compounds are known for their bioactivity. The compound's CAS No. 1824533-77-8 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

In recent years, the demand for cyclopropane derivatives has surged due to their role in developing sustainable agrochemicals and biodegradable materials. This aligns with global trends emphasizing green chemistry and eco-friendly synthesis. The compound's stability and reactivity profile make it a candidate for innovative applications, such as catalysis and polymer science. Users often search for "cyclopropane carboxylic acid uses" or "tert-butyl ester synthesis," highlighting the need for detailed technical information.

From a pharmaceutical perspective, 2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid serves as a precursor for prodrugs and bioactive molecules. Its incorporation into drug design leverages the cyclopropane ring's ability to enhance metabolic stability and target specificity. Queries like "cyclopropane in drug discovery" or "CAS 1824533-77-8 applications" are common among researchers seeking to optimize drug candidates.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring purity and consistency for industrial use. The growing interest in high-purity intermediates has further driven its market demand. Additionally, discussions on scalable synthesis and cost-effective production methods are prevalent in forums and research publications.

In summary, 2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid (CAS No. 1824533-77-8) represents a critical building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, aligning with contemporary research priorities. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and sustainable development.